Cas no 85506-30-5 (Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-,trans- (9CI))

• Product Name: Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-,trans- (9CI)
• CAS No: 85506-30-5
• MF: C₁₃H₁₇N₅O₈S₂
• MW: 435.43278002739
• CID: 727574
• Update Time: 2026-04-29

Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-,trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-,trans- (9CI)
• trans-2-[[[1-(2-aminothiazol-4-yl)-2-[(2-methyl-4-oxo-1-sulphoazetidin-3-yl)amino]-2-oxoethylidene]amino]oxy]-2-methylpropionic acid

Computed Properties

• Exact Mass: 435.052
• Monoisotopic Mass: 435.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238A^2

Experimental Properties

• Density: 1.83
• Refractive Index: 1.74